Cas no 949925-61-5 (2,8-Diphenyldibenzothiophene-4-boronic acid)

• Product Name: 2,8-Diphenyldibenzothiophene-4-boronic acid
• CAS No: 949925-61-5
• MF: C₂₄H₁₇BO₂S
• MW: 380.266585111618
• CID: 2102539
• Update Time: 2023-08-03

2,8-Diphenyldibenzothiophene-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,8-DIPHENYLDIBENZOTHIOPHENE-4-BORONIC ACID
• IXMJHMMAXNPBKP-UHFFFAOYSA-N
• 2,8-diphenyldibenzothiophen-4-boronic acid
• 2,8-diphenyldibenzo[b,d]thiophene-4-boronic acid
• 2,8-Diphenyldibenzothiophene-4-boronic acid

• Inchi： 1S/C24H17BO2S/c26-25(27)22-15-19(17-9-5-2-6-10-17)14-21-20-13-18(16-7-3-1-4-8-16)11-12-23(20)28-24(21)22/h1-15,26-27H
• InChI Key： IXMJHMMAXNPBKP-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C3C=CC=CC=3)=CC=2C2C=C(C3C=CC=CC=3)C=C(B(O)O)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 517
• Topological Polar Surface Area: 68.7